Cas no 28594-00-5 ([(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate)
28594-00-5 structure
Product Name:[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
CAS No:28594-00-5
MF:C31H48O2
MW:452.711629867554
CID:238982
PubChem ID:13988623
Update Time:2025-04-19
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Chemical and Physical Properties
Names and Identifiers
-
- Stigmasta-5,22,25-trien-3-ol,acetate, (3b,22E,24S)- (9CI)
- 22-Dehydroclerosteryl acetate
- (3β,20R,22E,24S)-Stigmasta-5,22,25-trien-3-yl acetate
- 22-Dehydroclerosterol acetate
- 22E-dehydroclerosterol acetate
- Ergosterol endoperoxide
- Ergosterol peroxide
- ergosterol-5,8-peroxide
- Peroxyergosterol
- (24S)-Ethylcholesta-5,22,25-trien-3beta-yl acetate
- [ "" ]
- [(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15
- 28594-00-5
- [(3S, 8S, 9S, 10R, 13R, 14S, 17R)-17-[(2R, 3E, 5S)-5-ethyl-6-methylhepta-3, 6-dien-2-yl]-10, 13-dimethyl-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- Stigmasta-5,22,25-trien-3-ol, 3-acetate, (3beta,22E,24S)-
- AKOS040761029
- [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5S)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- FS-9715
- DTXSID101210954
- Stigmasta-5,22,25-trien-3-ol, 3-acetate, (3I(2),22E,24S)-
- [(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
-
- Inchi: 1S/C31H48O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-11,21,23,25-29H,2,8,12-19H2,1,3-7H3/b10-9+/t21-,23+,25+,26+,27-,28+,29+,30+,31-/m1/s1
- InChI Key: MOEVEIGHSLNJAI-RRXMTBKISA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](C(=C)C)CC)C)CC[C@H]21
Computed Properties
- Exact Mass: 452.36500
- Monoisotopic Mass: 452.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 821
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 517.4±29.0 °C at 760 mmHg
- Flash Point: 263.9±11.8 °C
- PSA: 26.30000
- LogP: 8.29170
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2811-1 mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2811-5 mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2811-1 mL * 10 mM (in DMSO) |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-08 | ||
| TargetMol Chemicals | TN2811-5mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 5mg |
¥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AB34319-5mg |
22-Dehydroclerosteryl acetate |
28594-00-5 | 93.0% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2811-1 ml * 10 mm |
22-Dehydroclerosteryl acetate |
28594-00-5 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 |
[(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
28594-00-5 ([(8S,9R,10R,13R,14S)-17-(5-Ethyl-6-methylhepta-3,6-dien-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate) Related Products
- 1062-96-0(Cholesteryl hexanoate)
- 1183-04-6(Cholesteryl Decanoate)
- 604-33-1(Cholesterol Linoleate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1908-11-8(Cholesterol Laurate)
- 1989-52-2(Cholesterol myristate)
- 35602-69-8(Cholesteryl stearate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
- 604-35-3(Cholesterol 3-Acetate)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent